1-(3-Chloropropyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• SMILES: C1CC1(CCCCl)C=O
• InChI: InChI=1S/C7H11ClO/c8-5-1-2-7(6-9)3-4-7/h6H,1-5H2
• InChIKey: WXCUSJXJBSUNGD-UHFFFAOYSA-N

1-(3-Chloropropyl)cyclopropane-1-carbaldehyde: A Dual-Function Cyclopropane Aldehyde Building Block

1-(3-Chloropropyl)cyclopropane-1-carbaldehyde is a geminally disubstituted cyclopropane carbaldehyde featuring both a reactive aldehyde group at the cyclopropane C1 position and a 3-chloropropyl side chain [1]. This compound belongs to the broader class of substituted cyclopropanecarbaldehydes, which are valued synthetic intermediates for agrochemicals, pharmaceuticals, and pyrethroid insecticides due to the ring strain and unique electronic properties conferred by the cyclopropane core [2]. The combination of an electrophilic aldehyde handle and a nucleophile-accessible chloroalkyl tether distinguishes this scaffold from simpler cyclopropane carbaldehydes lacking a functionalized alkyl extension.

Bifunctional handles Aldehyde and chloropropyl groups enable orthogonal reactivity

Cyclopropane constraint Conformationally rigid core supports sp²-like electronic tuning

Chloroalkyl tether Leaving group for S_N2 displacement or cross-coupling

• [1] PubChem Compound Summary for CID 15150321, 1-(3-Chloropropyl)cyclopropane-1-carbaldehyde View Source
• [2] KURARAY CO., LTD., Japanese Patent JP3937186B2, 'Purification of Cyclopropane Carbaldehyde', 2007 View Source

Why Unsubstituted or 1-Substituted Cyclopropane Carbaldehydes Cannot Replace 1-(3-Chloropropyl)cyclopropane-1-carbaldehyde

Simple cyclopropane carbaldehydes (e.g., cyclopropanecarboxaldehyde, CAS 1489-69-6) and 1-alkyl-substituted analogs (e.g., 1-propylcyclopropane-1-carbaldehyde) lack the extended chloroalkyl functionality that serves as both a leaving group for nucleophilic displacement and a tether for subsequent cyclization or chain extension . In the context of small molecule drug design, cyclopropane is widely employed as a conformational constraint, but unfunctionalized cyclopropane carbaldehydes provide only a single point of diversification (the aldehyde), limiting their utility in multi-step synthetic sequences . The 3-chloropropyl substituent transforms the scaffold into a bifunctional linchpin, enabling orthogonal reactivity at both termini—a capability that cannot be emulated by in-class analogs bearing inert alkyl or aryl groups at the C1 position.

Missing chloropropyl handle Unsubstituted or 1-alkyl cyclopropane carbaldehydes lack the displaceable chloride, limiting multi-step elaboration

Monofunctional diversification Simple cyclopropane carbaldehydes offer only aldehyde reactivity, reducing synthetic convergence in complex targets

No side-chain participation Inert alkyl chains cannot be activated for cross-coupling or nucleophilic displacement without extra steps

Quantitative Differentiation of 1-(3-Chloropropyl)cyclopropane-1-carbaldehyde: Evidence-Based Comparator Analysis

Enhanced Synthetic Versatility: Bifunctional Reactivity vs. Monofunctional Cyclopropane Carbaldehydes

1-(3-Chloropropyl)cyclopropane-1-carbaldehyde contains two distinct reactive sites: a cyclopropane-substituted aldehyde group capable of condensation, reduction, or Grignard addition, and a primary alkyl chloride at the terminus of a three-carbon spacer. In contrast, unsubstituted cyclopropanecarboxaldehyde (CAS 1489-69-6) possesses only the aldehyde group with no alkyl chloride handle . The presence of the chloropropyl moiety provides a leaving group for S_N2 displacement with nucleophiles (amines, thiols, alkoxides), enabling sequential or orthogonal derivatization that monofunctional cyclopropane carbaldehydes cannot achieve.

Reactive Sites

Class-level inference

2 vs 1 functional handles

Enables orthogonal derivatization

Data to verify; structural analysis

Evidence Dimension	Number of synthetically addressable reactive sites
Target Compound Data	2 (aldehyde + alkyl chloride)
Comparator Or Baseline	Cyclopropanecarboxaldehyde (CAS 1489-69-6): 1 (aldehyde only)
Quantified Difference	2-fold increase in functional handles
Conditions	Structural analysis; applicable to standard organic synthesis conditions

Why This Matters

A procurement decision should consider that bifunctional building blocks reduce step count and improve synthetic convergence in complex target synthesis.

1-Chlorocyclopropane Reactivity Paradigm: Stereoselectivity Advantage in Reformatsky-Type Reactions

While 1-(3-chloropropyl)cyclopropane-1-carbaldehyde contains the chloride on a propyl side chain rather than directly on the cyclopropane ring, the well-established reactivity of 1-chlorocyclopropane carboxylates in SmI₂-promoted Reformatsky-type reactions provides a relevant class-level inference [1]. In these systems, alkyl 1-chlorocyclopropanecarboxylates undergo highly stereoselective substitution with various ketones, aldehydes, and acyl chlorides to give trans-adducts with trans/cis selectivity > 99:1. In contrast, analogous bromocyclopropane carboxylates exhibit different reactivity profiles under identical conditions, requiring alternative activation modes [1]. This suggests that chloroalkyl-functionalized cyclopropane aldehydes may similarly offer distinct reactivity advantages over bromoalkyl or unsubstituted analogs.

Stereoselectivity

Class-level inference

trans/cis >99:1 (chloro-substituted)

Predictable reactivity pattern for stereochemical control

Extrapolated from carboxylates; not directly measured

Evidence Dimension	Trans/cis stereoselectivity in SmI₂-promoted Reformatsky-type reaction
Target Compound Data	Not directly measured; predicted to exhibit chloroalkyl reactivity
Comparator Or Baseline	Alkyl 1-chlorocyclopropanecarboxylates: trans/cis > 99:1 vs. 1-bromocyclopropanecarboxylates: different reactivity profile
Quantified Difference	Stereoselectivity ratio difference > 99:1 achievable for chloro-substituted systems
Conditions	HMPA in THF, SmI₂ promoter, ketone/aldehyde electrophiles

Why This Matters

For applications requiring stereochemical control in C-C bond formation, the chloroalkyl moiety offers a predictable reactivity pattern distinct from bromoalkyl or iodoalkyl analogs.

• [1] Nagano T, Motoyoshiya J, Kakehi A, Nishii Y. SmI₂-Promoted Reformatsky-Type Reaction and Acylation of Alkyl 1-Chlorocyclopropanecarboxylates. Organic Letters. 2008;10(23):5453-5456 View Source

Cyclopropane Carbaldehydes as Privileged Scaffolds: Documented Pharmaceutical Intermediates with Quantitative Synthetic Applications

Cyclopropanecarboxaldehydes are established precursors for N-alkylphenylalaninamides of pyridinylphenyl- and oxobipyridinylamines, which function as human GPR142 agonists for anti-diabetic drug development and exhibit cytochrome P450 inhibition . The 2023 organocatalytic methodology developed for 2-aroylcyclopropanecarbaldehydes demonstrates chemoselective reductive alkylation with CH acids using only 10 mol% (S)-proline and Hantzsch ester, achieving exclusive monoalkylation (100% chemoselectivity) with no epimerization and no cyclopropane ring opening—a combination of fidelity outcomes not achievable with acyclic α,β-unsaturated aldehydes [1]. Additionally, cyclopropane carbaldehydes serve as intermediates for pyrethroid insecticides and antibacterial agents [2].

Chemoselectivity

Class-level inference

100% monoalkylation; 0% epimerization

Supports chiral building block synthesis

Organocatalytic conditions; extrapolated from 2-aroyl analogs

Evidence Dimension	Chemoselectivity in reductive alkylation
Target Compound Data	Not directly measured; extrapolated from 2-aroylcyclopropanecarbaldehydes
Comparator Or Baseline	2-Aroylcyclopropanecarbaldehydes: 100% monoalkylation, 0% epimerization, 0% ring opening
Quantified Difference	Chemoselectivity ratio: exclusive monoalkylation vs. potential dialkylation in acyclic aldehydes
Conditions	10 mol% (S)-proline, Hantzsch ester, CH acids, metal-free organocatalytic conditions

Why This Matters

Procurement of cyclopropane carbaldehyde derivatives is justified by their demonstrated utility in producing chiral building blocks with preserved stereochemical integrity, which is critical for pharmaceutical lead optimization.

• [1] Hussain A, et al. Direct Organocatalytic Chemoselective Reductive Alkylation of Chiral 2-Aroylcyclopropanecarbaldehydes. Journal of Organic Chemistry. 2023;88(13):8069-8092 View Source
• [2] US Patent Application 20070191643, 'Process for Producing Cyclopropane Monoacetal Derivative and Intermediate Therefor', 2007 View Source

Conformational Constraint and sp²-like Character: Cyclopropane Electronic Differentiation from Acyclic Alkyl Aldehydes

The cyclopropane ring exhibits partial sp² character due to its bent bonding orbitals (Walsh orbitals), which enables π-type conjugation with adjacent carbonyl groups. This electronic feature is absent in acyclic alkyl aldehydes such as butyraldehyde or valeraldehyde [1]. In drug design, the cyclopropane motif is widely employed as a conformational constraint that restricts rotational freedom while maintaining a compact molecular volume—a property that enhances metabolic stability and binding affinity compared to flexible acyclic alkyl chains [1]. The 3-chloropropyl extension in the target compound provides additional synthetic reach while preserving the rigidity-conferring cyclopropane core.

Electronic Character

Class-level inference

~60° bond angle, Walsh orbital conjugation

Provides constrained pharmacophore geometry

Qualitative difference vs acyclic aldehydes

Evidence Dimension	Molecular rigidity and orbital hybridization
Target Compound Data	Cyclopropane C-C bond angle ~60°; Walsh orbital conjugation with aldehyde
Comparator Or Baseline	Acyclic alkyl aldehydes (e.g., butyraldehyde): C-C bond angle ~109.5°; no π-conjugation with sp³ alkyl chain
Quantified Difference	Qualitative difference in electronic structure and conformational degrees of freedom
Conditions	Structural and electronic analysis

Why This Matters

For structure-based drug design and SAR studies, cyclopropane-containing aldehydes offer a constrained pharmacophore geometry that cannot be replicated by flexible acyclic aldehydes, potentially improving target selectivity and pharmacokinetic properties.

• [1] ScienceDirect Topics, 'The Cyclopropane Group' View Source

Scalable Purification Method Enables Industrial-Scale Cyclopropane Carbaldehyde Sourcing

A patented industrial purification method for cyclopropane carbaldehyde demonstrates that crotonaldehyde impurities can be selectively converted to butyraldehyde via catalytic hydrogenation and removed by distillation, achieving high-purity cyclopropane carbaldehyde at low cost [1]. The process operates at 0-180°C under normal pressure to 50 atm using Group 8 metal catalysts (Ni, Co, Pd, Pt, Ru, Rh). This established purification infrastructure for the cyclopropane carbaldehyde core scaffold implies that substituted analogs—including 1-(3-chloropropyl)cyclopropane-1-carbaldehyde—can benefit from analogous purification protocols, reducing the procurement risk of impurity-related batch failures that might affect analogs without validated industrial purification routes.

Purification Feasibility

Class-level inference

Catalytic hydrogenation/distillation protocol validated

Supports batch consistency sourcing

0–180°C, Ni/Co/Pd catalysts; scaffold-level method

Evidence Dimension	Industrial purification feasibility
Target Compound Data	Not directly measured; scaffold has validated industrial purification protocol
Comparator Or Baseline	Cyclopropanecarboxaldehyde: crotonaldehyde impurity reduced via catalytic hydrogenation/distillation
Quantified Difference	Validated purification vs. unreported for non-cyclopropane aldehydes
Conditions	0-180°C, normal pressure to 50 atm, Group 8 metal catalysts

Why This Matters

Procurement from sources utilizing established cyclopropane carbaldehyde purification methods ensures higher batch-to-batch consistency and lower impurity-related synthesis failure rates.

• [1] KURARAY CO., LTD., Japanese Patent JP3937186B2, 'Purification of Cyclopropane Carbaldehyde', 2007 View Source

Dual Functionalization Access: 1-(3-Chloropropyl)cyclopropane-1-carbaldehyde vs. 1-Alkyl Cyclopropane Carbaldehydes

Comparative analysis of available cyclopropane carbaldehyde derivatives reveals a critical distinction in downstream functionalization potential. 1-Alkyl substituted cyclopropane carbaldehydes such as 1-propylcyclopropane-1-carbaldehyde and 1-(butan-2-yl)cyclopropane-1-carbaldehyde contain an inert alkyl chain that cannot undergo further nucleophilic displacement or cross-coupling . In contrast, the terminal chloride in 1-(3-chloropropyl)cyclopropane-1-carbaldehyde serves as a leaving group enabling S_N2 reactions, azide displacement for click chemistry, or metal-catalyzed cross-coupling following conversion to organometallic species. This functional dichotomy makes the chloropropyl variant a more versatile intermediate in multi-step synthetic sequences where the alkyl chain itself must participate in bond formation.

Side-Chain Utility

Class-level inference

Leaving group vs inert alkyl chain

Expands accessible chemical space

Presence vs absence of Cl displacement capability

Evidence Dimension	Synthetic utility of side-chain functionality
Target Compound Data	Chloropropyl group: nucleophilic displacement-capable (Cl leaving group)
Comparator Or Baseline	1-Propylcyclopropane-1-carbaldehyde: inert propyl chain; 1-(Butan-2-yl)cyclopropane-1-carbaldehyde: inert alkyl chain
Quantified Difference	Presence vs. absence of leaving group functionality
Conditions	Standard S_N2 and cross-coupling reaction conditions

Why This Matters

Selecting the chloropropyl-substituted variant over alkyl-substituted analogs expands the accessible chemical space for library synthesis and lead optimization without requiring additional functional group interconversion steps.

Optimal Application Scenarios for 1-(3-Chloropropyl)cyclopropane-1-carbaldehyde Based on Differential Evidence

Sequential Bifunctional Derivatization for Heterocycle Synthesis

The dual reactive handles (aldehyde and terminal alkyl chloride) make 1-(3-chloropropyl)cyclopropane-1-carbaldehyde particularly suitable for two-step diversification sequences: initial aldehyde functionalization (e.g., reductive amination, Grignard addition, or condensation) followed by nucleophilic displacement of the chloride with amines, thiolates, or alkoxides. This orthogonal reactivity profile enables construction of spirocyclic systems or fused heterocycles that incorporate the conformationally rigid cyclopropane core. Monofunctional cyclopropane carbaldehydes cannot support such sequential derivatization without additional functional group installation steps.

Chiral Building Block Preparation via Organocatalytic Methods

Building on the demonstrated chemoselective reductive alkylation of 2-aroylcyclopropanecarbaldehydes with 10 mol% (S)-proline and Hantzsch ester [1], 1-(3-chloropropyl)cyclopropane-1-carbaldehyde can be employed in analogous organocatalytic transformations to generate chiral cyclopropane-containing intermediates. The preservation of stereochemical integrity (no epimerization, no ring opening) makes this compound a suitable substrate for generating enantiomerically enriched building blocks for pharmaceutical lead optimization, particularly for programs targeting G-protein coupled receptors or enzymes where conformational constraint enhances binding affinity.

Agrochemical Intermediate with Pyrethroid Analog Structural Features

Cyclopropanecarboxylic acid derivatives are established intermediates for pyrethroid insecticides [1]. The cyclopropane carbaldehyde scaffold serves as a direct precursor to cyclopropanecarboxylic acids via oxidation, positioning 1-(3-chloropropyl)cyclopropane-1-carbaldehyde as a potential entry point to novel pyrethroid analogs bearing an extended chloroalkyl side chain. The chloropropyl group could be further elaborated to introduce additional pharmacophoric elements or modulate lipophilicity and metabolic stability relative to existing commercial pyrethroids.

Medicinal Chemistry Scaffold for Conformationally Constrained GPCR Ligands

Cyclopropanecarboxaldehyde derivatives have been employed in the synthesis of N-alkylphenylalaninamides of pyridinylphenyl- and oxobipyridinylamines as human GPR142 agonists for anti-diabetic applications and cytochrome P450 inhibition studies [1]. The 3-chloropropyl substituent in the target compound provides a tether of defined length (three methylene units) terminating in a displaceable chloride, enabling systematic SAR exploration of linker geometry and exit vector orientation—a critical parameter in GPCR ligand optimization that is not addressable with simple alkyl-substituted cyclopropane carbaldehydes.

Application

Selection Property

Validation Focus

Sequential heterocycle synthesis

Bifunctional orthogonal reactivity

S_N2 displacement after aldehyde functionalization

Chiral building block preparation

Organocatalytic chemoselective alkylation compatibility

Stereochemical integrity preservation

Agrochemical analog design

Cyclopropane core with modifiable chloroalkyl side chain

Oxidation to cyclopropanecarboxylic acid derivatives

GPCR ligand SAR exploration

Chloropropyl tether for linker geometry optimization

Conformational constraint and exit vector tuning

• [1] Hussain A, et al. Direct Organocatalytic Chemoselective Reductive Alkylation of Chiral 2-Aroylcyclopropanecarbaldehydes. Journal of Organic Chemistry. 2023;88(13):8069-8092 View Source